Cas no 827319-18-6 (Benzene, 1-ethynyl-2,4,5-trimethyl-3-nitro-)

• Product Name: Benzene, 1-ethynyl-2,4,5-trimethyl-3-nitro-
• CAS No: 827319-18-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 684903
• PubChem ID: 71417559
• Update Time: 2025-04-19

Benzene, 1-ethynyl-2,4,5-trimethyl-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-ethynyl-2,4,5-trimethyl-3-nitro-
• 1-ethynyl-2,4,5-trimethyl-3-nitrobenzene
• 827319-18-6
• DTXSID30836894

• Inchi： 1S/C11H11NO2/c1-5-10-6-7(2)8(3)11(9(10)4)12(13)14/h1,6H,2-4H3
• InChI Key： ZVHOVDGREODXPL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C)C(C#C)=CC(C)=C1C)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.8Ų